molecular formula C7H5N3O6.C4H8N8O8.Al<br>C11H13AlN11O14 B12775890 Octonal CAS No. 78413-87-3

Octonal

Cat. No. B12775890
CAS RN: 78413-87-3
M. Wt: 550.27 g/mol
InChI Key: FTAFBCWHLFKBFJ-UHFFFAOYSA-N
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Description

Octonal appears as a mixture of HMX, TNT, and powdered aluminum. An aluminum desensitized cyclotetramethylene tetranitranitramine. A colorless crystal sensitive to heat. Emits toxic oxides of nitrogen fumes when heated to decomposition. May explode under prolonged exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.

properties

CAS RN

78413-87-3

Molecular Formula

C7H5N3O6.C4H8N8O8.Al
C11H13AlN11O14

Molecular Weight

550.27 g/mol

InChI

InChI=1S/C7H5N3O6.C4H8N8O8.Al/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16;13-9(14)5-1-6(10(15)16)3-8(12(19)20)4-7(2-5)11(17)18;/h2-3H,1H3;1-4H2;

InChI Key

FTAFBCWHLFKBFJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C1N(CN(CN(CN1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].[Al]

physical_description

Octonal appears as a mixture of HMX, TNT, and powdered aluminum. An aluminum desensitized cyclotetramethylene tetranitranitramine. A colorless crystal sensitive to heat. Emits toxic oxides of nitrogen fumes when heated to decomposition. May explode under prolonged exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.

Origin of Product

United States

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